![molecular formula C14H24N2O5 B6175854 2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid CAS No. 2694734-27-3](/img/no-structure.png)
2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid
Overview
Description
2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid is a useful research compound. Its molecular formula is C14H24N2O5 and its molecular weight is 300.4. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid' involves the synthesis of the intermediate compound 3-(4-[(tert-butoxy)carbonyl]piperazin-1-yl)oxetan-2-one, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "4-(tert-butoxycarbonyl)piperazine", "2-bromoacetic acid", "sodium hydride", "potassium carbonate", "acetic anhydride", "triethylamine", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 3-(4-[(tert-butoxy)carbonyl]piperazin-1-yl)oxetan-2-one", "a. Dissolve 4-(tert-butoxycarbonyl)piperazine (1.0 g, 4.3 mmol) and potassium carbonate (1.5 g, 10.8 mmol) in dry DMF (10 mL) under nitrogen atmosphere.", "b. Add 2-bromoacetic acid (0.7 g, 4.3 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "c. Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "d. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "e. Purify the crude product by column chromatography using ethyl acetate/hexane as the eluent to obtain 3-(4-[(tert-butoxy)carbonyl]piperazin-1-yl)oxetan-2-one as a white solid (yield: 70%).", "Step 2: Synthesis of 2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid", "a. Dissolve 3-(4-[(tert-butoxy)carbonyl]piperazin-1-yl)oxetan-2-one (0.5 g, 1.5 mmol) in dry methanol (10 mL) under nitrogen atmosphere.", "b. Add sodium borohydride (0.1 g, 2.6 mmol) to the reaction mixture and stir at room temperature for 2 hours.", "c. Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "d. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "e. Dissolve the crude product in acetic acid (10 mL) and add hydrochloric acid (1 M, 10 mL) dropwise with stirring.", "f. Stir the reaction mixture at room temperature for 2 hours.", "g. Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "h. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "i. Purify the crude product by column chromatography using ethyl acetate/hexane as the eluent to obtain 2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid as a white solid (yield: 60%)." ] } | |
CAS No. |
2694734-27-3 |
Molecular Formula |
C14H24N2O5 |
Molecular Weight |
300.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
